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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyrimidine

Cat. No.: B015318

An In-depth Technical Guide to the Safety Data for 2,4-Dichloro-5-nitropyrimidine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a detailed overview of
the safety information for 2,4-Dichloro-5-nitropyrimidine (CAS No. 49845-33-2), a key
intermediate in pharmaceutical and agrochemical synthesis.

Chemical Identification

Identifier Value

Product Name 2,4-Dichloro-5-nitropyrimidine
CAS Number 49845-33-2

Molecular Formula C4HCI2N30:2

Molecular Weight 193.98 g/mol

Synonyms 2,4-dichloro-5-nitro-pyrimidine

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,4-Dichloro-5-
nitropyrimidine.
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Property

Value

Source

Physical State

Solid, liquid, or low melting

solid

[1]

Clear yellow to yellow

Appearance ) ) [1112]
crystalline solid

Odor No information available [2]

Melting Point 28-32 °C

Boiling Point 207 °C (lit.) [1]

Density 1.737 g/lcm3 [1]
Sparingly soluble in water.

Solubility Soluble in Chloroform [11[2]
(Slightly), Methanol (Slightly).

Flash Point >110 °C [1]

Hazard Identification and Classification

2,4-Dichloro-5-nitropyrimidine is classified as a hazardous chemical. The GHS classification

is summarized below.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

GHS Label Elements:

e Pictogram:
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» Signal Word:Warning[2][3]
e Hazard Statements:
o H315: Causes skin irritation.[2][4]
o H319: Causes serious eye irritation.[2][4]
o H335: May cause respiratory irritation.[2][4]

e Precautionary Statements:

[¢]

Prevention: P261, P264, P271, P280[3]

[¢]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362[2]

[e]

Storage: P403+P233, P405[2]

[e]

Disposal: P501[1]

Below is a diagram illustrating the GHS hazard classification workflow for this substance.

»

P> Skin Irritation

Category 2

GHS07
(Exclamation Mark)

| .
2,4-Dichloro-5-nitropyrimidine | Eye Irritation Category 2

Y

STOT - Single Exposure
(Respiratory Irritation)

Category 3

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2,4-Dichloro-5-nitropyrimidine.
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Toxicological Information

While no specific acute toxicity data (e.g., LD50 or LC50) is readily available in the searched
documents, the primary toxicological concerns are irritation to the skin, eyes, and respiratory
system.[4] The toxicological properties have not been fully investigated.[4]

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, gloves, and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

It is recommended to keep this product under argon.[2]

The following diagram outlines the decision-making process for selecting appropriate Personal
Protective Equipment (PPE).
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Exposure Assessment

Assess Risks
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Skin Contact Hazard?

Wear Chemical-Resistant
Gloves
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Wear Protective Clothing
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Safe Handling Protocol

Click to download full resolution via product page

No

Caption: PPE Selection Workflow for 2,4-Dichloro-5-nitropyrimidine.
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First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If you
feel unwell, call a POISON CENTER or
doctor/physician.[1][4]

Inhalation

Wash off immediately with plenty of soap and
) water while removing all contaminated clothes
Skin Contact L .
and shoes. If skin irritation occurs, get medical

advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact , . L .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][4]

Do NOT induce vomiting. Get medical attention.

[4]

Ingestion

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.[5]

o Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (COz2),
nitrogen oxides (NOx), and hydrogen chloride gas.[4]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Evacuate personnel to safe areas.[1][4]

Environmental Precautions: Should not be released into the environment.[4]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.[4]

Stability and Reactivity

Reactivity: No information available.
Chemical Stability: Stable under normal conditions.[4]

Possibility of Hazardous Reactions: None under normal processing. Hazardous
polymerization does not occur.[4]

Conditions to Avoid: Incompatible products, heat, flames, and sparks.
Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[4]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOXx), Hydrogen chloride gas.[4]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical-chemical properties cited in

the available Safety Data Sheets are not provided in the source documents. These tests are

typically performed according to standardized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD) for chemical testing. For instance:

Skin Irritation/Corrosion: OECD Test Guideline 404
Eye Irritation/Corrosion: OECD Test Guideline 405

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425
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For specific experimental details, researchers should consult the primary toxicological literature
or request detailed study reports from the chemical supplier.

This technical guide is intended to provide a comprehensive overview of the safety data for 2,4-
Dichloro-5-nitropyrimidine. It is essential to consult the original Safety Data Sheet from your
supplier and to conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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